Cas no 100775-23-3 (Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)-)

Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)- structure
100775-23-3 structure
Product Name:Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)-
CAS No:100775-23-3
MF:C21H30O7S
MW:426.52370595932
CID:124224
PubChem ID:193324
Update Time:2025-04-18

Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)- Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,20-dione,11-hydroxy-21-(sulfooxy)-, potassium salt (1:1), (11b)-
    • CORTICOSTERONE 21-SULFATE POTASSIUM
    • Corticosterone 21-sulfate potassium salt
    • 4-Pregnene-11β,21-diol-3,20-dione 21-sulfate
    • 11β,21-Dihydroxy-4-pregnene-3,20-dione 21-sulfate
    • 11β,21-Dihydroxy-4-pregnene-3,20-dione 21-sulfate, 4-Pregnene-11β,21-diol-3,20-dione 21-sulfate
    • BDBM50420242
    • (11beta)-11-Hydroxy-21-(sulfooxy)pregn-4-ene-3,20-dione
    • DTXSID60911709
    • 100775-23-3
    • 1105-02-8
    • SCHEMBL4948189
    • CHEMBL2075012
    • [2-[(8S,9S,10R,11S,13S,14S,17S)-11-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hydrogen sulfate
    • 11-hydroxy-3,20-dioxopregn-4-en-21-yl hydrogen sulfate
    • Corticosterone sulfate
    • Inchi: 1S/C21H30O7S/c1-20-8-7-13(22)9-12(20)3-4-14-15-5-6-16(18(24)11-28-29(25,26)27)21(15,2)10-17(23)19(14)20/h9,14-17,19,23H,3-8,10-11H2,1-2H3,(H,25,26,27)/t14-,15-,16+,17-,19+,20-,21-/m0/s1
    • InChI Key: DWEMVKUDQCSHGT-HJTSIMOOSA-N
    • SMILES: S(=O)(=O)(O)OCC([C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O)=O

Computed Properties

  • Exact Mass: 464.12717
  • Monoisotopic Mass: 464.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 863
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 126Ų

Experimental Properties

  • PSA: 120.8
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